2,4-dibromo-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide

• Molecular Formula: C11H9Br2N3OS
• Molecular Weight: 391.08 g/mol
• IUPAC Name: 2,4-dibromo-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C11H9Br2N3OS/c1-2-9-15-16-11(18-9)14-10(17)7-4-3-6(12)5-8(7)13/h3-5H,2H2,1H3,(H,14,16,17)
• InChI Key: FXUASCDMTKVBFX-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)NC(=O)C2=C(C=C(C=C2)Br)Br

Description

2,4-dibromo-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as DBT and is known for its unique chemical properties that make it useful in a variety of research applications.

Mechanism of Action

DBT works by covalently binding to cysteine residues in proteins, which can then be detected using various analytical techniques. This covalent binding allows for the selective labeling of specific proteins, which can then be studied in detail to better understand their function and interactions with other proteins.
Biochemical and Physiological Effects
DBT has been shown to have minimal effects on the biochemical and physiological processes in cells, making it an ideal tool for studying protein-protein interactions. This compound has been shown to be non-toxic and does not interfere with normal cellular processes, making it a safe and effective tool for scientific research.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DBT in lab experiments is its selectivity for cysteine residues in proteins. This allows researchers to selectively label specific proteins and study their interactions with other proteins in the cell. However, one limitation of using DBT is its relatively low reactivity, which can make it difficult to label certain proteins.

Future Directions

There are several future directions for the use of DBT in scientific research. One potential application is in the study of protein-protein interactions in disease states, such as cancer. DBT could be used to selectively label proteins that are involved in the development and progression of cancer, allowing for a better understanding of the disease at the molecular level.
Another potential application of DBT is in the development of new therapeutics. By selectively targeting specific proteins involved in disease processes, DBT could be used to develop new drugs that are more effective and have fewer side effects than current treatments.
Overall, DBT is a versatile and useful tool for scientific research, with many potential applications in the study of protein-protein interactions and the development of new therapeutics.

Synthesis Methods

The synthesis of DBT involves the reaction of 2,4-dibromobenzoyl chloride with 5-ethyl-1,3,4-thiadiazole-2-amine in the presence of a base such as triethylamine. This reaction results in the formation of DBT as a white crystalline solid.

Scientific Research Applications

DBT has been extensively studied for its potential applications in scientific research. One of the primary uses of this compound is as a tool in the study of protein-protein interactions. DBT can be used as a chemical probe to selectively label proteins and study their interactions with other proteins in the cell.